2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)propanamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]propanamide
• InChI: InChI=1S/C19H18N4O6/c1-11(29-12-4-5-14-15(9-12)28-10-27-14)17(24)21-7-8-23-18(25)13-3-2-6-20-16(13)22-19(23)26/h2-6,9,11H,7-8,10H2,1H3,(H,21,24)(H,20,22,26)
• InChI Key: BOSXZSJQZFIAAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1C(=O)C2=C(NC1=O)N=CC=C2)OC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H18N4O6
• Molecular Weight: 398.4 g/mol

Description

The compound appears to contain a benzodioxole group (benzo[d][1,3]dioxol-5-yloxy), which is a type of aromatic ether that is often found in various pharmaceuticals and natural products. It also contains a pyridopyrimidinone group (2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl), which is a type of nitrogenous heterocyclic compound. These groups are connected by an ethylpropanamide linker.

Scientific Research Applications

One-step Synthesis of Pyrido[2,3-d]pyrimidines

Research by Harutyunyan et al. (2015) highlights a method for the synthesis of pyrido[2,3-d]pyrimidines, which involves reactions of substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids with amines in polyphosphoric acid. This process yields corresponding N-(pyridin-2-yl)propanamides, showcasing the compound's utility in synthesizing complex heterocyclic structures Harutyunyan et al., 2015.

Synthesis and Herbicidal Activity

Liu and Shi (2014) designed and synthesized novel N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides, demonstrating the compound's applications in creating herbicidal agents. These compounds showed moderate to good selective herbicidal activity, highlighting their potential in agricultural research Liu & Shi, 2014.

Antiretroviral Agent Development

A study by Mizuhara et al. (2012) explored the structure-activity relationships of accessory groups in pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives, aiming to develop more potent anti-HIV agents. This research underscores the potential of the compound in medicinal chemistry, especially for designing drugs with improved efficacy against HIV Mizuhara et al., 2012.

Antimicrobial, Anticancer, and Antioxidant Applications

Al-Mutairi et al. (2022) synthesized a novel series of 2,3-dihydropyrido[2,3-d]pyrimidin-4-one and pyrrolo[2,1-b][1,3]benzothiazole derivatives, showcasing their antimicrobial, anticancer, and antioxidant activities. This highlights the compound's versatility in pharmaceutical research and its potential in developing new therapeutic agents Al-Mutairi et al., 2022.